Cas no 2229378-10-1 (3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol)

3-Amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol is a versatile chiral intermediate with applications in pharmaceutical and fine chemical synthesis. Its structure features both amino and hydroxyl functional groups, enabling its use in the preparation of biologically active compounds, particularly in the development of receptor modulators and enzyme inhibitors. The ethyl-substituted pyrazole moiety enhances its stability and solubility, while the propanol backbone provides flexibility for further derivatization. This compound is valued for its high purity and consistent performance in asymmetric synthesis, making it suitable for research and industrial-scale processes. Proper handling under inert conditions is recommended due to its reactive amine group.
3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol structure
2229378-10-1 structure
Product Name:3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
CAS No:2229378-10-1
MF:C8H15N3O
MW:169.224201440811
CID:6536629
PubChem ID:165647456
Update Time:2025-05-28

3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
    • EN300-1812138
    • 2229378-10-1
    • Inchi: 1S/C8H15N3O/c1-2-11-5-8(4-10-11)7(3-9)6-12/h4-5,7,12H,2-3,6,9H2,1H3
    • InChI Key: YZQNZBCBRFPXPX-UHFFFAOYSA-N
    • SMILES: OCC(CN)C1C=NN(CC)C=1

Computed Properties

  • Exact Mass: 169.121512110g/mol
  • Monoisotopic Mass: 169.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 64.1Ų

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Additional information on 3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2229378-10-1): Properties, Applications, and Research Insights

The compound 3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2229378-10-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. With its distinct pyrazole core and amino alcohol functionality, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C8H15N3O, highlights a balanced hydrophilicity-lipophilicity profile, making it valuable for drug discovery and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol. Researchers are exploring its potential as a building block for kinase inhibitors and GPCR-targeted therapies, addressing prevalent queries such as "novel heterocyclic compounds in oncology" or "sustainable synthesis of nitrogen-containing scaffolds." The 1-ethyl-1H-pyrazole moiety, in particular, is recognized for its metabolic stability and binding affinity, aligning with current demands for orally bioavailable drugs.

From a synthetic perspective, CAS No. 2229378-10-1 exemplifies advancements in regioselective functionalization of pyrazoles. A 2023 study highlighted its role in multicomponent reactions (MCRs), a hot topic in click chemistry forums. The compound’s primary amine and hydroxyl groups enable diverse derivatization pathways, answering frequent search queries like "functional group compatibility in heterocyclic chemistry." Analytical data (e.g., HPLC purity >98%, NMR-confirmed structure) further support its utility in high-throughput screening.

In material science, the hydrogen-bonding capacity of 3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol has sparked investigations into supramolecular assemblies—a trending subject in nanotechnology circles. Its thermal stability (decomposition >250°C) and solubility profile (DMSO, ethanol) make it suitable for polymeric coatings and coordination complexes, addressing industrial searches for "non-toxic organic ligands."

Environmental considerations are also paramount. The compound’s low ecotoxicity (as per preliminary OECD 301 assessments) aligns with green chemistry principles, responding to growing concerns about "sustainable chemical manufacturing." Regulatory databases confirm its absence from REACH SVHC lists, reinforcing its safety profile for research use.

Future directions include exploring 3-amino-2-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), areas dominating recent PubMed publications. As the scientific community prioritizes fragment-based drug design, this compound’s balanced molecular weight (169.23 g/mol) and rotatable bond count (4) position it as a promising candidate.

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